Cas no 791850-21-0 ((R)-N-(4-Nitrophenyl)alanine)

• Product Name: (R)-N-(4-Nitrophenyl)alanine
• CAS No: 791850-21-0
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• MDL: MFCD04114467
• CID: 555849
• PubChem ID: 20848020
• Update Time: 2024-02-21

(R)-N-(4-Nitrophenyl)alanine Chemical and Physical Properties

Names and Identifiers

• D-Alanine,N-(4-nitrophenyl)-
• (R)-N-(4-NITROPHENYL)ALANINE,
• (2R)-2-[(4-NITROPHENYL)AMINO]PROPANOIC ACID
• (R)-2-(4-NITROPHENYLAMINO)PROPANOIC ACID
• (R)-N-(4-NITROPHENYL)-ALANINE
• AB18410
• AG-H-17768
• CTK5E6570
• SureCN8373371
• (R)-N-(4-Nitrophenyl)alanine (Ph(4-NO2)-D-Ala-OH)
• (R)-N-(4-Nitrophenyl)-alanine, AldrichCPR
• (R)-2-((4-Nitrophenyl)amino)propanoic acid
• (4-nitrophenyl)-D-alanine
• (R)-N-(4-Nitrophenyl)alanine
• DTXSID60610043
• (2R)-2-(4-nitroanilino)propanoic acid
• N-(4-Nitrophenyl)-D-alanine
• SCHEMBL8373371
• IABGQMFXJVXIMY-ZCFIWIBFSA-N
• (R)-2-((4-Nitrophenyl)amino)propanoicacid
• 4-Nitrophenyl-D-alanine
• AKOS027383441
• CS-0319416
• MFCD04114467
• 791850-21-0
• N-(4-Nitrophenyl)-D-alanine (ACI)

• MDL： MFCD04114467
• Inchi： 1S/C9H10N2O4/c1-6(9(12)13)10-7-2-4-8(5-3-7)11(14)15/h2-6,10H,1H3,(H,12,13)/t6-/m1/s1
• InChI Key： IABGQMFXJVXIMY-ZCFIWIBFSA-N
• SMILES： N(C1C=CC([N+](=O)[O-])=CC=1)[C@H](C)C(=O)O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.15000
• LogP: 2.07600